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CAS No.: 2107-76-8

Cat. No.: S621822

Get Quote

Basic Information & Handling

The table below summarizes the fundamental chemical properties and handling guidelines for 5,7-

Dihydroxy-4-methylcoumarin.

Property Specification

CAS Number 2107-76-8 [1] [2]

Molecular Formula C₁₀H₈O₄ [1] [2]

Molecular Weight 192.17 g/mol [1] [2]

Melting Point 296-299 °C (lit.) [2]

Storage Conditions Ambient temperatures; Under inert atmosphere; Light sensitive [1] [2]

Physical Description Yellow powder that fluoresces blue and absorbs ultraviolet light [3]

Solubility Slightly soluble in DMSO and Methanol [2]
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Safety & Handling Precautions

For safe handling of this compound in the laboratory, please adhere to the following precautions:

Personal Protective Equipment (PPE): Wear appropriate gloves and safety glasses.

Respiratory Protection: Where the neat chemical is weighed and diluted, wear a NIOSH-approved
half-face respirator equipped with an organic vapor/acid gas cartridge with a dust/mist filter [3].

Skin Contact: Immediately flood affected skin with water, remove contaminated clothing, and wash
thoroughly with soap and water. If symptoms develop, seek medical attention [3].

Eye Contact: Immediately flush the eyes with water or normal saline for 20-30 minutes while seeking
medical attention [3].

Spill Management: Dampen solid spills with ethanol and transfer to a suitable container. Clean any
residue with absorbent paper dampened with ethanol. Solvent-wash all contaminated surfaces with

ethanol followed by soap and water. Seal all contaminated materials in a vapor-tight plastic bag for
disposal [3].

Experimental Protocol: Assessing Melanogenesis in
B16F10 Cells

A 2025 study investigated the effects of 5,7-Dihydroxy-4-methylcoumarin on stimulating melanin

production, which is relevant for developing treatments for hypopigmentation disorders like vitiligo [4]. The

methodology is detailed below.

Objective

To evaluate the effects of 5,7-Dihydroxy-4-methylcoumarin on melanin synthesis and intracellular

tyrosinase activity in B16F10 murine melanoma cells, and to elucidate the underlying signaling pathways

[4].

Materials and Reagents

Cell Line: B16F10 murine melanoma cells.
Test Compound: 5,7-Dihydroxy-4-methylcoumarin.

Solvent for Stock Solution: DMSO (due to the compound's slight solubility in DMSO) [4] [2].
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Key Assay Kits: MTT assay kit, Tyrosinase activity assay kit.

Antibodies: For Western blot analysis of TYR, TRP-1, TRP-2, MITF, p-PKA, p-GSK3β, p-PI3K, p-
AKT, and their total proteins.

Experimental Workflow

The following diagram outlines the key stages of the experimental procedure:

Cell Seeding & Culture
(B16F10 cells)

Compound Treatment
(25, 50, 100 µM for 72h)

Assay Execution
(MTT, Melanin, Tyrosinase)

Cytotoxicity Assessment
(MTT Assay)

Melanin Content
Measurement

Intracellular Tyrosinase
Activity Assay

Mechanism Investigation
(Western Blot Analysis)

Pathway Analysis
(PKA/cAMP, GSK3β, PI3K/AKT)

Data Analysis

Click to download full resolution via product page
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Key Procedures & Conditions

Cell Culture and Treatment: Grow B16F10 cells in an appropriate medium. Treat cells with 5,7-
Dihydroxy-4-methylcoumarin at concentrations of 25, 50, and 100 µM for 72 hours. Use α-MSH as

a positive control [4].
Cytotoxicity Assay (MTT Assay): After treatment, incubate cells with MTT solution for several hours.

Measure the absorbance of the formed formazan crystals to determine cell viability. The study
showed no apparent cytotoxicity at concentrations up to 100 µM, with cell viability remaining

above 90% [4].
Melin Content Measurement: After 72 hours of treatment, lyse the cells and measure the melanin

content spectrophotometrically. The 2025 study reported a dose-dependent increase in melanin
content: 250.1% (25 µM), 336.0% (50 µM), and 463.0% (100 µM) compared to the untreated control

[4].
Intracellular Tyrosinase Activity: Lyse treated cells and measure tyrosinase activity, typically by

monitoring the oxidation of L-DOPA. The study found that the compound significantly increased
intracellular tyrosinase activity in a dose-dependent manner [4].

Western Blot Analysis: Perform Western blotting to analyze the expression levels of melanogenic
proteins (TYR, TRP-1, TRP-2, MITF) and phosphorylation of key proteins in the PKA/cAMP, GSK3β,

and PI3K/AKT pathways. The research indicated that 5,7-Dihydroxy-4-methylcoumarin
upregulated TYR, TRP-1, TRP-2, and MITF and activated melanogenesis by stimulating the PKA
and GSK3β pathways while downregulating the PI3K/AKT pathway [4].

Frequently Asked Questions (FAQs)

Q1: Is 5,7-Dihydroxy-4-methylcoumarin stable in solution, and what are its storage requirements? It is

light-sensitive and should be stored in a freezer at ambient temperatures, ideally under an inert atmosphere

[1] [2]. Solutions should be prepared fresh and protected from light, as coumarin derivatives can undergo

photodegradation, especially in the presence of dissolved oxygen [5].

Q2: What solvents are suitable for dissolving 5,7-Dihydroxy-4-methylcoumarin? It is slightly soluble in

DMSO and Methanol [2]. For cell culture studies, DMSO is a common choice for preparing a stock

solution, which can then be diluted into the aqueous culture medium.

Q3: What safety precautions should I take when handling this compound? It may cause skin and eye

irritation and may cause respiratory irritation [1]. Always refer to the Safety Data Sheet (SDS) for
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comprehensive hazard information. Handle in a fume hood, use appropriate PPE (gloves, safety glasses), and

implement the spill procedures outlined above [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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